5-(4-Chloro-3-methylphenyl)-3-methyl-5-oxopentanoic acid
Overview
Description
5-(4-Chloro-3-methylphenyl)-3-methyl-5-oxopentanoic acid, commonly known as CMMP, is an organic compound used in a variety of scientific research applications. It is a member of the carboxylic acid family and has a molecular weight of 229.62 g/mol. CMMP is a white, crystalline solid with a melting point of 81-82°C and a boiling point of 298-299°C. It is soluble in water, methanol, and ethanol and insoluble in ether and chloroform.
Scientific Research Applications
Synthesis and Structural Analysis
Research on compounds structurally related to 5-(4-Chloro-3-methylphenyl)-3-methyl-5-oxopentanoic acid includes studies on their synthesis and potential applications. For instance, the preparation of isotopomers of 5-aminolevulinic acid, a precursor in the biosynthesis of biologically active porphyrins, has been detailed, indicating a method that could potentially be adapted for the synthesis of related compounds like 5-(4-Chloro-3-methylphenyl)-3-methyl-5-oxopentanoic acid. These porphyrins play significant roles in photosynthesis, oxygen transport, and electron transport (Shrestha‐Dawadi & Lugtenburg, 2003).
Pharmaceutical Applications
The exploration of pharmaceutical applications for compounds like 5-(4-Chloro-3-methylphenyl)-3-methyl-5-oxopentanoic acid includes the synthesis of 5-Amino-4-oxopentanoic acid hydrochloride from levulinic acid, highlighting a pathway that may offer insights into the synthesis and potential applications of the compound (Yuan, 2006).
Antimicrobial and Antioxidant Properties
Chlorogenic acid, a compound related in functional group arrangement to 5-(4-Chloro-3-methylphenyl)-3-methyl-5-oxopentanoic acid, has been studied for its health-promoting properties, including antioxidant, anti-inflammatory, antilipidemic, antidiabetic, and antihypertensive activities. These properties suggest that structurally similar compounds might also exhibit beneficial health effects and could be explored for their potential in treating metabolic syndrome and related disorders (Santana-Gálvez, Cisneros-Zevallos, & Jacobo-Velázquez, 2017).
Material Science and Chemistry Applications
In material science, the development of new compounds based on the structure of 5-(4-Chloro-3-methylphenyl)-3-methyl-5-oxopentanoic acid could lead to the synthesis of new coordination polymers with potential applications in magnetic, photoluminescent, and electronic devices. For example, compounds based on partially or wholly deprotonated multicarboxylate ligands have been synthesized and analyzed for their structural properties and potential applications in creating materials with specific physical properties (Pan et al., 2008).
properties
IUPAC Name |
5-(4-chloro-3-methylphenyl)-3-methyl-5-oxopentanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15ClO3/c1-8(6-13(16)17)5-12(15)10-3-4-11(14)9(2)7-10/h3-4,7-8H,5-6H2,1-2H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RBBINHLKLWICQE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)CC(C)CC(=O)O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15ClO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10374007 |
Source
|
| Record name | 5-(4-Chloro-3-methylphenyl)-3-methyl-5-oxopentanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10374007 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.71 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4-Chloro-3-methylphenyl)-3-methyl-5-oxopentanoic acid | |
CAS RN |
845781-51-3 |
Source
|
| Record name | 5-(4-Chloro-3-methylphenyl)-3-methyl-5-oxopentanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10374007 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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